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Compound of Interest

Compound Name: 5-Octyldihydrofuran-2(3H)-one-d2

Cat. No.: B12386706 Get Quote

Technical Guide: 5-Octyldihydrofuran-2(3H)-one-
d2
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Octyldihydrofuran-2(3H)-one-d2 is the deuterated form of 5-Octyldihydrofuran-2(3H)-one, a

gamma-lactone also commonly known as γ-dodecalactone. The incorporation of deuterium

isotopes can be a valuable tool in various research applications, including metabolic studies,

pharmacokinetic analysis, and as internal standards in mass spectrometry-based

quantification. This document provides a technical overview of the physical characteristics, a

representative synthetic protocol, and a conceptual biological pathway relevant to this class of

molecules.

It is important to note that while specific experimental data for the deuterated variant is limited

in publicly available literature, the physical and chemical properties are expected to be very

similar to its non-deuterated counterpart. The primary difference will be a slight increase in

molecular weight due to the presence of two deuterium atoms.

Physical and Chemical Properties
The data presented below is for the non-deuterated analog, 5-Octyldihydrofuran-2(3H)-one (γ-

Dodecalactone), and serves as a close approximation for the d2 variant.
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Property Value

Molecular Formula C₁₂H₂₂O₂

Molecular Weight (non-deuterated) 198.30 g/mol

Appearance Colorless liquid

Density Approximately 0.935 g/cm³

Boiling Point 130-132 °C at 1.5 mmHg

Refractive Index 1.451 - 1.456 @ 20°C

Flash Point 110 °C (230 °F)

Experimental Protocols
Representative Synthesis of Deuterated γ-Lactones

While a specific protocol for 5-Octyldihydrofuran-2(3H)-one-d2 is not readily available, a

general method for the synthesis of deuterated γ-lactones can be adapted. One common

approach involves the reduction of a suitable precursor with deuterium gas. The following is a

conceptual experimental workflow based on established methods for synthesizing deuterated

lactones.
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Preparation of Precursor

Deuteration

Lactonization and Deprotection

Purification

Start with a suitable precursor, e.g., a 4-hydroxy-alkynoic acid derivative

Protect the hydroxyl group if necessary

Catalytic reduction of the alkyne using deuterium gas (D2) and a suitable catalyst (e.g., Lindlar's catalyst or Pd/C)

Proceed to deuteration

Deprotect the hydroxyl group

Proceed to cyclization

Induce intramolecular cyclization (lactonization) under acidic or basic conditions

Purify the final product using column chromatography or distillation

Final purification

Click to download full resolution via product page

Conceptual workflow for the synthesis of a deuterated γ-lactone.

Biological Context: Gamma-Butyrolactone Signaling
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Gamma-butyrolactones (GBLs) are known to act as signaling molecules in various bacteria,

particularly in the genus Streptomyces. These molecules can regulate the expression of genes

involved in secondary metabolism and morphological differentiation. While the specific

biological role of 5-Octyldihydrofuran-2(3H)-one is not extensively characterized, the following

diagram illustrates a generalized GBL signaling pathway, which provides a conceptual

framework for its potential mode of action in a biological system.
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Generalized gamma-butyrolactone (GBL) signaling pathway in bacteria.
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In this conceptual pathway, the GBL molecule enters the bacterial cell and binds to a specific

cytoplasmic receptor protein. This binding event causes a conformational change in the

receptor, which in turn leads to the dissociation of a repressor protein from the promoter region

of target genes. With the repressor removed, transcription of these genes can proceed, leading

to the production of secondary metabolites or triggering morphological changes in the

bacterium.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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